Cas no 111424-33-0 (Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-)
111424-33-0 structure
Product Name:Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
CAS No:111424-33-0
MF:C18H12ClN
MW:277.747583389282
CID:1203167
Update Time:2024-08-05
Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Chemical and Physical Properties
Names and Identifiers
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- Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
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- Inchi: 1S/C18H12ClN/c1-11-13-7-6-12-4-2-3-5-15(12)16(13)10-17-14(11)8-9-20-18(17)19/h2-10H,1H3
- InChI Key: BRVPLLMCHGRCHQ-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C(C)=C3C=CC4C(C3=C2)=CC=CC=4)C=CN=1
Computed Properties
- Exact Mass: 277.06596
Experimental Properties
- Density: 1.302±0.06 g/cm3(Predicted)
- Melting Point: 144 °C(Solv: hexane (110-54-3))
- Boiling Point: 503.9±30.0 °C(Predicted)
- PSA: 12.89
- pka: 3.44±0.30(Predicted)
Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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